Cas no 56916-85-9 (N-[(4-methoxyphenyl)methyl]adamantan-1-amine)

• Product Name: N-[(4-methoxyphenyl)methyl]adamantan-1-amine
• CAS No: 56916-85-9
• MF: C₁₈H₂₅NO
• MW: 271.397205114365
• CID: 1600678
• PubChem ID: 2756295
• Update Time: 2025-04-21

N-[(4-methoxyphenyl)methyl]adamantan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]adamantan-1-amine
• CHEMBL2324192
• N-(4-methoxybenzyl)-1-adamantanamine
• N-(4-methoxybenzyl)adamantan-2-amine
• SureCN3361475
• CTK5A5914
• Oprea1_093116
• adamantan-1-yl-(4-methoxybenzyl)amine
• AC1MBT8Q
• ADAMANTAN-1-YL-(4-METHOXY-BENZYL)-AMINE
• AG-690
• AG-690/37123212
• DTXSID20373329
• DB-264289
• UIIDLHTYIPNMEH-UHFFFAOYSA-N
• AKOS000227836
• 56916-85-9
• SCHEMBL3361475
• 1-ADAMANTYL(4-METHOXYBENZYL)AMINE
• AB00089861-01
• N-(4-Methoxybenzyl)adamantan-1-amine
• SR-01000214090
• SR-01000214090-1

• Inchi： 1S/C18H25NO/c1-20-17-4-2-13(3-5-17)12-19-18-9-14-6-15(10-18)8-16(7-14)11-18/h2-5,14-16,19H,6-12H2,1H3
• InChI Key： UIIDLHTYIPNMEH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 271.19400
• Monoisotopic Mass: 271.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 4.14450

N-[(4-methoxyphenyl)methyl]adamantan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)